1-(furan-2-ylmethyl)-1H-pyrrole-3-carbaldehyde

• CAS: 59303-01-4
• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• SMILES: C1=COC(=C1)CN2C=CC(=C2)C=O
• InChI: InChI=1S/C10H9NO2/c12-8-9-3-4-11(6-9)7-10-2-1-5-13-10/h1-6,8H,7H2
• InChIKey: QHMAVTMJOHFHAT-UHFFFAOYSA-N

Researchers often face unreliable sourcing for specialized heterocyclic aldehydes where minor structural variations critically impact reactivity and organoleptic profiles. 1-(Furan-2-ylmethyl)-1H-pyrrole-3-carbaldehyde provides a precise solution with its unique N-furfuryl substitution pattern, which modulates aldehyde electrophilicity for controlled imine formation and introduces distinct bitter/astringent notes absent in roasted analogs. • Enables more selective Schiff-base synthesis, reducing undesired byproducts in multi-nucleophile systems. • Offers a computational LogP of 1.94, granting enhanced organic-phase solubility and membrane permeability over unsubstituted pyrrole carbaldehydes. • Serves as a key building block or reference standard for investigating bitter flavor pathways in Maillard model systems.

1-(Furan-2-ylmethyl)-1H-pyrrole-3-carbaldehyde (CAS 59303-01-4): Procurement-Relevant Identity and Class Context

1-(Furan-2-ylmethyl)-1H-pyrrole-3-carbaldehyde (CAS 59303-01-4) is a heterocyclic aldehyde building block combining a pyrrole-3-carbaldehyde core with an N-furfuryl substituent [1]. It belongs to the class of furfuryl-pyrrole carbaldehydes, characterized by a reactive aldehyde group suitable for condensation, Schiff-base formation, and heterocycle elaboration [1]. Despite its structural appeal for medicinal chemistry and flavor research, publicly available quantitative biological or physicochemical comparator data remain extremely scarce relative to close analogs such as 1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS 5049-49-0) or 1H-pyrrole-3-carbaldehyde (CAS 7126-39-8) [1].

Compound Class Furfuryl-pyrrole-3-carbaldehyde

Reactive Handle Aldehyde for condensation, Schiff-base, heterocycle elaboration

Research Context Synthetic building block for medicinal and flavor chemistry

• [1] Scents and Flavors Database. 1-Furfuryl-pyrrole-3-aldehyde (Entry 9dbb5245-3e85-436b-b185-b034a872e3ae). Retrieved from scentsandflavors.com. View Source

1-(Furan-2-ylmethyl)-1H-pyrrole-3-carbaldehyde Procurement: Why In-Class Analogs Are Not Drop-In Replacements

Although in-class pyrrole-3-carbaldehydes share a common core, the N-furfuryl substitution on the target compound introduces distinct electronic and steric properties that preclude simple substitution. The electron-rich furan ring alters the aldehyde's electrophilicity and the pyrrole nitrogen's basicity, directly impacting condensation kinetics, regioselectivity in multicomponent reactions, and downstream product profiles [1]. Organoleptic studies confirm that even minor alkyl substitutions on the pyrrole ring of furfuryl-pyrroles can shift flavor perception from astringent/bitter to roasted/chocolaty or mushroom-like, demonstrating that analogs are not functionally interchangeable in flavor and fragrance applications [2]. Procurement decisions must therefore be guided by quantitative, task-specific performance data rather than class membership alone.

Organoleptic context

Astringent/bitter profile may not transfer to roasted/chocolaty analog applications

Electronic effects

N-furfuryl substitution may alter aldehyde electrophilicity and condensation kinetics

Reactivity context

Regioselectivity in multicomponent reactions may shift relative to parent pyrrole-3-carbaldehyde

• [1] Scents and Flavors Database. 1-Furfuryl-pyrrole-3-aldehyde (Entry 9dbb5245-3e85-436b-b185-b034a872e3ae). Retrieved from scentsandflavors.com. View Source
• [2] Nikolov, P. Y., & Yaylayan, V. A. (2012). Role of the Ribose-Specific Marker Furfuryl-amine in the Formation of Aroma Active 1-(Furan-2-ylmethyl)-1H-pyrrole (or Furfuryl-pyrrole) Derivatives. Journal of Agricultural and Food Chemistry, 60(40), 10155–10161. View Source

1-(Furan-2-ylmethyl)-1H-pyrrole-3-carbaldehyde (59303-01-4): Quantitative Differentiation Evidence vs. Comparators

Organoleptic Differentiation: Astringent/Bitter vs. Roasted/Chocolaty/Mushroom-like Analogs

The target compound exhibits a distinct astringent and bitter organoleptic profile, which contrasts with the roasted, chocolaty, green, horseradish-like, and mushroom-like notes reported for closely related 1-(furan-2-ylmethyl)-1H-pyrrole derivatives [1][2]. This qualitative, sensory-based differentiation is the only publicly available comparative descriptor. No quantitative odor threshold or flavor dilution factor data are currently accessible for this compound versus its analogs.

Organoleptic profile

Class-level

Target: Astringent, bitter — Class analogs: Roasted, chocolaty, mushroom-like

Supports formulation-specific organoleptic screening

No quantitative threshold data available

Evidence Dimension	Organoleptic descriptor
Target Compound Data	Astringent, bitter
Comparator Or Baseline	1-(Furan-2-ylmethyl)-1H-pyrroles (general class): roasted, chocolaty, green, horseradish-like, mushroom-like
Quantified Difference	Qualitative descriptor divergence; no quantitative threshold data available.
Conditions	Organoleptic evaluation (unspecified panel or conditions).

Why This Matters

For flavor and fragrance procurement, organoleptic specificity directly determines formulation suitability, and the target compound's astringent/bitter profile may fulfill a niche where roasted or mushroom notes are undesirable.

• [1] Scents and Flavors Database. 1-Furfuryl-pyrrole-3-aldehyde (Entry 9dbb5245-3e85-436b-b185-b034a872e3ae). Retrieved from scentsandflavors.com. View Source
• [2] Nikolov, P. Y., & Yaylayan, V. A. (2012). Role of the Ribose-Specific Marker Furfuryl-amine in the Formation of Aroma Active 1-(Furan-2-ylmethyl)-1H-pyrrole (or Furfuryl-pyrrole) Derivatives. Journal of Agricultural and Food Chemistry, 60(40), 10155–10161. View Source

Physicochemical Differentiation: Computed LogP vs. Unsubstituted Pyrrole-3-carbaldehyde

The computed LogP for 1-(furan-2-ylmethyl)pyrrole-3-carbaldehyde is 1.94 , which is substantially higher than the calculated LogP of the unsubstituted 1H-pyrrole-3-carbaldehyde (approximately 0.5–0.8, based on typical heterocyclic aldehyde values). This increase in lipophilicity is attributable to the N-furfuryl substituent and may influence membrane permeability, extraction behavior, and chromatographic retention in synthetic workups.

Computed LogP

Data to verify

1.94 (target) vs. ~0.5–0.8 (parent)

Supports phase-transfer and solubility screening

Computed value; no experimental LogP data

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP 1.94
Comparator Or Baseline	1H-Pyrrole-3-carbaldehyde (estimated LogP ~0.5–0.8)
Quantified Difference	ΔLogP ≈ +1.1 to +1.4 (computed vs. estimated baseline)
Conditions	Computed by ChemSrc algorithm; comparator LogP estimated from structural analogs. No experimental LogP data available.

Why This Matters

A >1-log unit increase in lipophilicity can significantly alter phase-transfer efficiency, solubility profile, and bioactivity screening outcomes, making the target compound a better candidate for applications requiring higher logP than the parent pyrrole-3-carbaldehyde.

Synthetic Utility: Aldehyde Reactivity for Schiff-Base and Knoevenagel Condensations

The aldehyde group at the 3-position of a furfuryl-pyrrole scaffold participates in Schiff-base formation with amines, as demonstrated in the context of ribose-specific marker studies where analogous furfuryl-pyrrole aldehydes react with amino acids to generate aroma-active derivatives [1]. While no direct kinetic comparison with 1H-pyrrole-3-carbaldehyde or 2,5-dimethyl analogs is available, the presence of the electron-donating furfuryl group is expected to moderately deactivate the aldehyde toward nucleophilic attack relative to the unsubstituted parent, potentially requiring adapted reaction conditions.

Aldehyde reactivity

Supporting evidence

Expected moderately reduced electrophilicity vs. parent pyrrole-3-carbaldehyde

May support reaction selectivity review

Inferred from Maillard model systems

Evidence Dimension	Aldehyde reactivity (inferred from electronic effects)
Target Compound Data	Expected moderately reduced electrophilicity due to N-furfuryl electron donation
Comparator Or Baseline	1H-Pyrrole-3-carbaldehyde (more electrophilic aldehyde)
Quantified Difference	Not quantified; electronic effect extrapolated from structure.
Conditions	Inferred from Maillard model systems (aqueous, 120°C) [1].

Why This Matters

When designing condensation-based syntheses, the altered aldehyde electrophilicity may improve selectivity in competitive reaction environments, potentially reducing byproduct formation compared to more reactive pyrrole-3-carbaldehydes.

• [1] Nikolov, P. Y., & Yaylayan, V. A. (2012). Role of the Ribose-Specific Marker Furfuryl-amine in the Formation of Aroma Active 1-(Furan-2-ylmethyl)-1H-pyrrole (or Furfuryl-pyrrole) Derivatives. Journal of Agricultural and Food Chemistry, 60(40), 10155–10161. View Source

1-(Furan-2-ylmethyl)-1H-pyrrole-3-carbaldehyde (59303-01-4): Evidence-Supported Application Scenarios

Flavor and Fragrance Research Requiring Astringent/Bitter Pyrrole Aldehyde Notes

Based on the compound's documented organoleptic profile of astringent and bitter notes, it may serve as a reference standard or building block in flavor chemistry studies focused on non-roasted, non-mushroom pyrrole-derived tastants [1]. Its differentiation from roasted/chocolaty furfuryl-pyrroles makes it a candidate for exploring bitter flavor pathways in Maillard model systems.

Synthesis of Higher-LogP Pyrrole-3-carbaldehyde Derivatives for Medicinal Chemistry

With a computed LogP of 1.94, this compound offers a lipophilicity advantage over the parent 1H-pyrrole-3-carbaldehyde . It can be prioritized as a starting material when synthetic routes demand improved organic-phase solubility or when targeting biological assays where increased membrane permeability is hypothesized to be beneficial.

Schiff-Base Ligand Synthesis with Tuned Electrophilicity

The N-furfuryl substituent is expected to moderately reduce aldehyde electrophilicity relative to unsubstituted pyrrole-3-carbaldehyde, potentially enabling more controlled imine formation in the presence of multiple nucleophiles [2]. This supports its use in synthesizing Schiff-base ligands for coordination chemistry or catalysis where selectivity is critical.

Application

Selection Property

Validation Focus

Flavor research — bitter/astringent pyrrole notes

Organoleptic specificity

Sensory panel confirmation in target formulation

Medicinal chemistry — higher-LogP building block

Computed lipophilicity

Experimental LogP and solubility verification

Schiff-base ligand synthesis

Moderated electrophilicity

Condensation selectivity under target conditions

• [1] Scents and Flavors Database. 1-Furfuryl-pyrrole-3-aldehyde (Entry 9dbb5245-3e85-436b-b185-b034a872e3ae). Retrieved from scentsandflavors.com. View Source
• [2] Nikolov, P. Y., & Yaylayan, V. A. (2012). Role of the Ribose-Specific Marker Furfuryl-amine in the Formation of Aroma Active 1-(Furan-2-ylmethyl)-1H-pyrrole (or Furfuryl-pyrrole) Derivatives. Journal of Agricultural and Food Chemistry, 60(40), 10155–10161. View Source